2-[(2Z)-2-[[4-(4-chlorophenyl)-1,3-thiazol-2-yl]methylidene]-4-oxo-1,3-thiazolidin-3-yl]-N-(2-chloropyridin-3-yl)acetamide

• Molecular Formula: C20H14Cl2N4O2S2
• Molecular Weight: 477.4 g/mol
• IUPAC Name: 2-[(2Z)-2-[[4-(4-chlorophenyl)-1,3-thiazol-2-yl]methylidene]-4-oxo-1,3-thiazolidin-3-yl]-N-(2-chloropyridin-3-yl)acetamide
• InChI: InChI=1S/C20H14Cl2N4O2S2/c21-13-5-3-12(4-6-13)15-10-29-17(25-15)8-19-26(18(28)11-30-19)9-16(27)24-14-2-1-7-23-20(14)22/h1-8,10H,9,11H2,(H,24,27)/b19-8-
• InChI Key: AGXUUOJHZDZBFN-UWVJOHFNSA-N
• Isomeric SMILES: C1C(=O)N(/C(=C/C2=NC(=CS2)C3=CC=C(C=C3)Cl)/S1)CC(=O)NC4=C(N=CC=C4)Cl
• SMILES: C1C(=O)N(C(=CC2=NC(=CS2)C3=CC=C(C=C3)Cl)S1)CC(=O)NC4=C(N=CC=C4)Cl

Description

2-[2-[[4-(4-chlorophenyl)-2-thiazolyl]methylidene]-4-oxo-3-thiazolidinyl]-N-(2-chloro-3-pyridinyl)acetamide is an organonitrogen compound and an organooxygen compound. It derives from an alpha-amino acid.

Scientific Research Applications

Synthesis and Characterization

• Synthesis Techniques : Researchers have developed methods for synthesizing related compounds using different chemical reactions and characterizing them using spectroscopy techniques. For example, the synthesis of new thiazolidine and acetamides derivatives has been reported, where their structures were confirmed using IR, 1H NMR, and elemental analysis (Baviskar, Khadabadi, & Deore, 2013).

• Crystal Structures : Crystal structures of related compounds have been studied to understand their molecular configurations (Galushchinskiy, Slepukhin, & Obydennov, 2017).

Potential Biological and Chemical Applications

• Antimicrobial Properties : Some studies have explored the antimicrobial potential of related compounds. For instance, the antimicrobial activity of rhodanine-3-acetic acid derivatives against various bacteria and fungi has been documented (Krátký, Vinšová, & Stolaříková, 2017).

• Antioxidant Properties : The antioxidant capabilities of similar compounds have been evaluated, revealing significant effects in various tests (Ayhan-Kılcıgil et al., 2012).

• Enzyme Inhibition : Certain derivatives have shown inhibitory activity against specific enzymes, which could be relevant for therapeutic applications. For example, a study has reported α-glucosidase inhibitory activity for thiazolidine-5-yl acetamides (Koppireddi et al., 2014).

• Photovoltaic Efficiency Modeling : Some benzothiazolinone acetamide analogs have been studied for their potential use in dye-sensitized solar cells due to their light harvesting efficiency and electron injection properties (Mary et al., 2020).